Cas no 1367866-70-3 (1,2-dimethyl-6-(trifluoromethyl)piperazine)

• Product Name: 1,2-dimethyl-6-(trifluoromethyl)piperazine
• CAS No: 1367866-70-3
• MF: C₇H₁₃F₃N₂
• MW: 182.186732053757
• MDL: MFCD22064486
• CID: 5189210
• PubChem ID: 75355590
• Update Time: 2025-06-11

1,2-dimethyl-6-(trifluoromethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,2-dimethyl-6-(trifluoromethyl)-
• 1,2-dimethyl-6-(trifluoromethyl)piperazine

• MDL： MFCD22064486
• Inchi： 1S/C7H13F3N2/c1-5-3-11-4-6(12(5)2)7(8,9)10/h5-6,11H,3-4H2,1-2H3
• InChI Key： XEFMLFFPIDIMHK-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)CNCC1C

Additional information on 1,2-dimethyl-6-(trifluoromethyl)piperazine

1,2-Dimethyl-6-(Trifluoromethyl)piperazine: An Overview of a Promising Compound (CAS No. 1367866-70-3)

1,2-Dimethyl-6-(trifluoromethyl)piperazine (CAS No. 1367866-70-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its piperazine core, which is substituted with two methyl groups at the 1 and 2 positions, and a trifluoromethyl group at the 6 position. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The trifluoromethyl group is particularly noteworthy for its electron-withdrawing effect, which can influence the compound's reactivity and stability. This feature has been leveraged in the design of novel pharmaceuticals, where the presence of fluorine atoms can enhance the metabolic stability and bioavailability of drug candidates. Recent studies have shown that 1,2-dimethyl-6-(trifluoromethyl)piperazine exhibits promising activity as a modulator of various biological targets, including receptors and enzymes.

In the realm of medicinal chemistry, 1,2-dimethyl-6-(trifluoromethyl)piperazine has been explored as a scaffold for the development of new therapeutic agents. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. The study demonstrated that derivatives of 1,2-dimethyl-6-(trifluoromethyl)piperazine showed enhanced binding affinity and selectivity for specific serotonin receptor subtypes, suggesting their potential as lead compounds for drug discovery.

Beyond its medicinal applications, 1,2-dimethyl-6-(trifluoromethyl)piperazine has also found utility in materials science. The compound's unique electronic properties make it an attractive candidate for use in advanced materials, such as polymers and coatings. For instance, recent work published in the Journal of Materials Chemistry investigated the use of 1,2-dimethyl-6-(trifluoromethyl)piperazine-based monomers in the synthesis of functional polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics and aerospace engineering.

The synthesis of 1,2-dimethyl-6-(trifluoromethyl)piperazine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 1,2-dimethylpiperazine with triflic anhydride or other trifluoromethylation reagents. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating its broader application in both academic and industrial settings.

In terms of safety and environmental impact, studies have shown that 1,2-dimethyl-6-(trifluoromethyl)piperazine exhibits low toxicity and minimal environmental persistence when used under controlled conditions. However, as with any chemical compound, proper handling and disposal protocols should be followed to ensure safety and compliance with regulatory standards.

The future prospects for 1,2-dimethyl-6-(trifluoromethyl)piperazine are promising. Ongoing research continues to uncover new applications and optimize its properties for specific uses. For example, current investigations are exploring its potential as a ligand for metal complexes with catalytic activity or as a component in advanced drug delivery systems.

In conclusion, 1,2-dimethyl-6-(trifluoromethyl)piperazine (CAS No. 1367866-70-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As new findings continue to emerge, this compound is poised to play a significant role in advancing various scientific fields.